Cas no 1401844-85-6 (ethyl 3-iodo-1-methyl-1H-pyrazole-5-carboxylate)

• Product Name: ethyl 3-iodo-1-methyl-1H-pyrazole-5-carboxylate
• CAS No: 1401844-85-6
• MF: C₇H₉IN₂O₂
• MW: 280.063033819199
• MDL: MFCD31811734
• CID: 5189552
• Update Time: 2025-06-08

ethyl 3-iodo-1-methyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-iodo-1-methyl-1H-pyrazole-5-carboxylate
• 1H-Pyrazole-5-carboxylic acid, 3-iodo-1-methyl-, ethyl ester

• MDL： MFCD31811734
• Inchi： 1S/C7H9IN2O2/c1-3-12-7(11)5-4-6(8)9-10(5)2/h4H,3H2,1-2H3
• InChI Key： YAKVTDHOSQVQID-UHFFFAOYSA-N
• SMILES： N1(C)C(C(OCC)=O)=CC(I)=N1

Additional information on ethyl 3-iodo-1-methyl-1H-pyrazole-5-carboxylate

Ethyl 3-Iodo-1-Methyl-1H-Pyrazole-5-Carboxylate (CAS No. 1401844-85-6): An Overview

Ethyl 3-iodo-1-methyl-1H-pyrazole-5-carboxylate (CAS No. 1401844-85-6) is a versatile compound with significant applications in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique structure, which includes an iodine atom, a methyl group, and an ester functional group attached to a pyrazole ring. The combination of these functionalities makes it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The pyrazole ring is a well-known heterocyclic structure that has been extensively studied for its biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The presence of the iodine atom in the 3-position of the pyrazole ring imparts additional reactivity and versatility to the molecule, making it an attractive starting material for further chemical modifications.

Recent research has highlighted the potential of ethyl 3-iodo-1-methyl-1H-pyrazole-5-carboxylate in the development of novel therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* (2022) demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are important targets in cancer therapy. The iodine atom facilitates cross-coupling reactions, enabling the introduction of various substituents to fine-tune the pharmacological properties of the final products.

In addition to its role in medicinal chemistry, ethyl 3-iodo-1-methyl-1H-pyrazole-5-carboxylate has also found applications in materials science. The iodine atom can be readily replaced by other functional groups through palladium-catalyzed coupling reactions, making it a useful building block for the synthesis of polymers and other advanced materials. A recent study in *Advanced Materials* (2023) reported the use of this compound as a precursor for the preparation of conductive polymers with enhanced electrical properties.

The synthetic accessibility of ethyl 3-iodo-1-methyl-1H-pyrazole-5-carboxylate is another factor contributing to its widespread use. The compound can be synthesized via a multi-step process involving the reaction of ethyl acetoacetate with hydrazine to form ethyl 3-hydroxybutanoate hydrazide, followed by cyclization and iodination steps. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physical and chemical properties of ethyl 3-iodo-1-methyl-1H-pyrazole-5-carboxylate have been well-characterized. It is a solid at room temperature with a melting point ranging from 70 to 75°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF), which facilitates its use in various chemical reactions. Its stability under different reaction conditions has been extensively studied, ensuring its reliability as an intermediate in complex synthetic pathways.

From a safety perspective, ethyl 3-iodo-1-methyl-1H-pyrazole-5-carboxylate is generally considered safe for laboratory use when proper handling procedures are followed. However, it is important to note that iodine-containing compounds can be sensitive to light and moisture, so storage conditions should be carefully controlled to maintain product integrity.

In conclusion, ethyl 3-iodo-1-methyl-1H-pyrazole-5-carboxylate (CAS No. 1401844-85-6) is a highly valuable compound with diverse applications in medicinal chemistry, organic synthesis, and materials science. Its unique structural features and synthetic accessibility make it an essential building block for the development of novel bioactive molecules and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern chemical research.